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Compound of Interest

Compound Name: 2-Chloro-p-xylene

Cat. No.: B1217518 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 2-Chloro-p-xylene, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step instructions, you can ensure a safe

laboratory environment and mitigate the risks associated with this chemical.

Essential Safety and Physical Properties
A thorough understanding of the properties and hazards of 2-Chloro-p-xylene is the first step

toward safe handling. This chemical is a flammable liquid and vapor that can cause skin and

serious eye irritation.[1][2] It is also harmful if swallowed.[1][2]
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Property Value Source

Molecular Formula C₈H₉Cl [1]

Molecular Weight 140.61 g/mol [2]

Appearance Colorless liquid [3]

Flash Point 63 °C / 145.4 °F [4]

Boiling Point
182 - 183 °C / 359.6 - 361.4 °F

@ 760 mmHg
[4]

Specific Gravity 1.061 [4]

Vapor Density 4.8 (Air = 1.0) [4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to Personal Protective Equipment (PPE) is critical to minimize

exposure. The following PPE is required when handling 2-Chloro-p-xylene:

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][4][5] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory.[1][4][5] While specific breakthrough

times are not detailed in the provided results, nitrile gloves are a common

recommendation for splash hazards with organic solvents.[6] For prolonged contact, it is

advisable to consult glove manufacturer compatibility charts.

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[4][6] For tasks

with a higher risk of splashing, a chemical-resistant suit may be necessary.[5][7]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4][8] If exposure limits are exceeded or ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is required.[4][8]
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Operational Plan for Handling 2-Chloro-p-xylene
A systematic approach to handling ensures that safety is maintained at every stage of the

process.

Pre-Handling Preparations
Information Review: Before beginning any work, thoroughly read and understand the Safety

Data Sheet (SDS) for 2-Chloro-p-xylene.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Emergency Equipment Check: Confirm that an eyewash station and safety shower are

accessible and operational.[8]

Spill Kit Availability: Have a spill kit rated for flammable liquids readily available.

Handling Procedure
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A logical workflow for the safe handling of 2-Chloro-p-xylene.
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Donning PPE: Put on all required PPE before entering the designated handling area.

Chemical Transport: Transport 2-Chloro-p-xylene in a secondary container to the fume

hood.

Chemical Dispensing: Conduct all transfers and dispensing of 2-Chloro-p-xylene within the

fume hood to minimize vapor inhalation.[8]

Experimental Use: Perform all experimental procedures involving 2-Chloro-p-xylene within

the fume hood.

Post-Experiment: Upon completion of the experiment, securely cap all containers of 2-
Chloro-p-xylene.

Post-Handling Procedures
Decontamination: Decontaminate all glassware and equipment that has come into contact

with 2-Chloro-p-xylene.

Waste Segregation: Segregate all waste materials contaminated with 2-Chloro-p-xylene
into designated, labeled waste containers.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal Plan
Proper disposal of 2-Chloro-p-xylene and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all liquid waste containing 2-Chloro-p-xylene in a dedicated, properly labeled, and

sealed container. The container should be compatible with organic solvents.

Collect all solid waste, such as contaminated gloves, paper towels, and pipette tips, in a

separate, clearly labeled container.
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Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "2-Chloro-p-xylene," and the associated hazards (e.g., "Flammable," "Irritant").

Storage: Store waste containers in a designated satellite accumulation area that is secure

and away from sources of ignition.[4][8]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.[1][4] Do not dispose of 2-Chloro-p-xylene down the drain.[8]

By implementing these comprehensive safety and handling procedures, you can effectively

manage the risks associated with 2-Chloro-p-xylene and maintain a secure research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217518#personal-protective-equipment-for-
handling-2-chloro-p-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1217518#personal-protective-equipment-for-handling-2-chloro-p-xylene
https://www.benchchem.com/product/b1217518#personal-protective-equipment-for-handling-2-chloro-p-xylene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

